![molecular formula C6H9N5O B6168132 4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide CAS No. 1695706-26-3](/img/no-structure.png)
4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
Description
The [1,2,4]triazolo[1,5-a]pyrimidine is a class of compounds that has attracted significant attention due to their wide range of applications as synthetic intermediates and promising pharmaceuticals . They are known to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines often involves aromatic nucleophilic substitution . For example, a series of novel quinazolin-4(3H)-one derivatives containing a 1,2,4-triazolo[1,5-a]pyrimidine moiety were designed, synthesized, and evaluated as antimicrobial agents in agriculture .
Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines is characterized by a five-membered triazole ring fused with a six-membered pyrimidine ring . This core structure can make specific interactions with different target receptors due to its ability to accept and donate hydrogen bonds .
Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines are diverse and depend on the specific compound and reaction conditions. For instance, some compounds were synthesized via aromatic nucleophilic substitution .
Physical And Chemical Properties Analysis
The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyrimidines can vary widely depending on the specific compound. For example, 6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine has a molecular weight of 138.17 and is a solid at room temperature .
Mechanism of Action
Future Directions
The [1,2,4]triazolo[1,5-a]pyrimidine class of compounds continues to be a focus of research due to their diverse pharmacological activities. Future research may involve the design and development of new target-oriented 1,2,4-triazolo[1,5-a]pyrimidine-based drugs for the treatment of multifunctional diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide involves the reaction of 2-amino-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide with ethyl chloroformate and sodium azide to form the intermediate compound, which is then reacted with 2-cyanoacetamide to yield the final product.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide", "ethyl chloroformate", "sodium azide", "2-cyanoacetamide" ], "Reaction": [ "Step 1: React 2-amino-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide with ethyl chloroformate and sodium azide in DMF at room temperature to form the intermediate compound.", "Step 2: Purify the intermediate compound by column chromatography.", "Step 3: React the purified intermediate compound with 2-cyanoacetamide in ethanol at reflux temperature for several hours.", "Step 4: Purify the final product by recrystallization from ethanol." ] } | |
CAS RN |
1695706-26-3 |
Product Name |
4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide |
Molecular Formula |
C6H9N5O |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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